(2Z)-2-[(2,5-difluorophenyl)sulfonyl]-3-(dimethylamino)-1-phenylprop-2-en-1-one

• IUPAC Name: (Z)-2-(2,5-difluorophenyl)sulfonyl-3-(dimethylamino)-1-phenylprop-2-en-1-one
• InChI: InChI=1S/C17H15F2NO3S/c1-20(2)11-16(17(21)12-6-4-3-5-7-12)24(22,23)15-10-13(18)8-9-14(15)19/h3-11H,1-2H3/b16-11-
• InChI Key: RRNXBHJJQXRMOJ-WJDWOHSUSA-N
• Canonical SMILES: CN(C)C=C(C(=O)C1=CC=CC=C1)S(=O)(=O)C2=C(C=CC(=C2)F)F
• Isomeric SMILES: CN(C)/C=C(/C(=O)C1=CC=CC=C1)\S(=O)(=O)C2=C(C=CC(=C2)F)F
• Molecular Formula: C17H15F2NO3S
• Molecular Weight: 351.4 g/mol

Description

“(2Z)-2-[(2,5-difluorophenyl)sulfonyl]-3-(dimethylamino)-1-phenylprop-2-en-1-one” is a chemical compound with the molecular formula C17H15F2NO3S. Its molecular weight is 351.368g/mol.

Physical And Chemical Properties Analysis

While the specific physical and chemical properties of this compound are not detailed in my search results, some basic properties such as its molecular weight (351.368g/mol) and molecular formula (C17H15F2NO3S) are known.

Scientific Research Applications

Fluorescent Molecular Probes

Compounds containing a dimethylamino group and a sulfonyl group, similar to the chemical structure , have been synthesized as fluorescent solvatochromic dyes. They exhibit strong solvent-dependent fluorescence, which is useful in developing ultrasensitive fluorescent molecular probes for studying various biological events and processes (Diwu et al., 1997).

Anion Exchange Membranes

New difluorodiphenyl sulfone monomers have been synthesized and polymerized to form poly(arylene ether sulfone)s. These materials display promising properties like low water uptake, high hydroxide conductivities, and good thermal and alkaline stabilities, making them suitable for applications like anion exchange membranes (Wang et al., 2015).

Copper(I)-Catalyzed Chemical Synthesis

The compound has been used in copper(I)-catalyzed C-S coupling/C-H functionalization, facilitating the synthesis of 2-(phenylthio)phenols. This demonstrates its application in complex chemical synthesis processes (Xu et al., 2010).

Fuel Cell Applications

Sulfonated poly(arylene ether sulfone)s block copolymers containing similar structural elements have been developed for fuel cell applications. These materials exhibit high proton conductivity and mechanical properties, making them suitable for use in fuel cells (Bae et al., 2009).

Biomedical Imaging

Cycloplatinated complexes with dimethyl sulfoxide or biocompatible phosphine ligands, related to the compound , have been studied for their optical and cytotoxic properties. These complexes can be used in biomedical imaging and as potential antitubulin agents (Millán et al., 2019).

Chiral Separation in Pharmaceuticals

Derivatives of arylpropionic acids, which include structural elements similar to the compound , have been used in chiral stationary phase high-performance liquid chromatography. This application is significant in the pharmaceutical industry for the enantiomeric separation of drugs (Fukushima et al., 1997).

Tautomeric Behavior Studies

The compound has been used to study tautomeric behaviors in molecular forms, which is crucial in understanding their pharmaceutical and biological activities (Erturk et al., 2016).